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Compound of Interest

Compound Name: 16:0(Alkyne)-18:1 PE

Cat. No.: B15622254

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
16:0(Alkyne)-18:1 PE (1-hexdec-15-ynoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine).
Adherence to these guidelines is essential for ensuring laboratory safety and maintaining the
integrity of your research.

Quantitative Data Summary

For quick reference, the key quantitative properties of 16:0(Alkyne)-18:1 PE are summarized
in the table below.

Property Value

) 1-hexdec-15-ynoyl-2-oleoyl-sn-glycero-3-
Chemical Name _
phosphoethanolamine

CAS Number 2260670-76-4
Molecular Weight 713.96 g/mol
Physical Form Powder
Storage Temperature -20°C
Shipping Condition Dry Ice
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Personal Protective Equipment (PPE)

While 16:0(Alkyne)-18:1 PE is not classified as a hazardous substance, standard laboratory
precautions should be observed to minimize exposure and prevent contamination.[1] The
following PPE is mandatory when handling this compound in its powdered form and in solution.

PPE Category Specification Rationale
Hand Protection Nitrile gloves Protects against skin contact.
Safety glasses with side Protects eyes from airborne

Eye Protection )
shields powder and splashes.

Prevents contamination of

Body Protection Laboratory coat i
personal clothing.
Recommended when weighing
or handling the powder outside
Respiratory Protection N95 respirator or equivalent of a chemical fume hood to

prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of 16:0(Alkyne)-18:1 PE
from receipt to disposal.

e Receiving and Storage: Upon receipt, immediately transfer the vial to a -20°C freezer. The
compound is shipped on dry ice to maintain its stability.

o Preparation: Before use, allow the vial to equilibrate to room temperature in a desiccator to
prevent condensation, which could affect the integrity of the hygroscopic powder.

e Weighing: Conduct all weighing of the powdered compound within a chemical fume hood or
a balance enclosure to minimize the risk of inhalation and contamination of the laboratory
environment.
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 Dissolving: Prepare solutions in a well-ventilated area or a chemical fume hood. Use
appropriate solvents as determined by your experimental protocol.

o Experimental Use: Follow standard laboratory practices when using the dissolved compound
in your experiments. Avoid direct contact and aerosol generation.

o Post-Experiment: After use, securely cap the stock vial and any prepared solutions and store
them at the recommended temperature.
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Workflow for Handling 16:0(Alkyne)-18:1 PE
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A flowchart illustrating the safe handling workflow for 16:0(Alkyne)-18:1 PE.
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Disposal Plan

Proper disposal of 16:0(Alkyne)-18:1 PE and associated waste is crucial to maintain a safe
and compliant laboratory.

e Solid Waste:

o Contaminated Consumables: Dispose of gloves, pipette tips, and other contaminated solid
waste in a designated hazardous waste container lined with a plastic bag.

o Unused Powder: Unused or expired powdered 16:0(Alkyne)-18:1 PE should be disposed
of as chemical waste through your institution's environmental health and safety (EHS)
office. Do not dispose of it in the regular trash.

e Liquid Waste:

o Solutions: Collect all solutions containing 16:0(Alkyne)-18:1 PE in a clearly labeled,
sealed hazardous waste container.

o Solvent Rinses: The initial solvent rinse of glassware that contained the compound should
be collected as hazardous liquid waste. Subsequent rinses with detergent and water can
typically be disposed of down the drain, but consult your institutional guidelines.

e Sharps Waste:

o Dispose of any contaminated needles, syringes, or other sharps in a designated,
puncture-proof sharps container labeled as hazardous chemical waste.

Always follow your institution's specific guidelines for hazardous waste disposal. When in
doubt, contact your EHS department for clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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